1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride
Overview
Description
1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride is a useful research compound. Its molecular formula is C8H18ClN3O and its molecular weight is 207.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Elastase Inhibition and Biological Activity
1-(Azetidin-3-yl)-3-(tert-butyl)urea hydrochloride and similar compounds have been explored for their potential as elastase inhibitors. Research on related azetidinone compounds indicates their ability to behave as transient inhibitors of porcine pancreatic elastase (PPE) and human leukocyte elastase (HLE), suggesting their relevance in studying and potentially treating conditions involving elastase activity (Beauve et al., 1999); (Finke et al., 1995).
Tyrosine Kinase Inhibition
Some compounds in this class have shown potential as inhibitors of receptor tyrosine kinases. For instance, related urea derivatives have demonstrated selective inhibition of the FGF-1 receptor tyrosine kinase, suggesting their utility in studying signal transduction pathways and cancer therapy (Batley et al., 1997).
Synthetic Applications in Organic Chemistry
The compound's related analogs have been used in various organic synthesis processes. These include Curtius rearrangement reactions and the synthesis of ureas and urethanes, demonstrating the compound's versatility in synthetic organic chemistry (Suvorov et al., 1975); (Lebel & Leogane, 2006).
Novel Drug Development
Derivatives of this compound have been investigated in the development of new drugs. These studies include the exploration of novel beta-lactam inhibitors and other pharmacologically active compounds, indicating the relevance of this class of compounds in medicinal chemistry (Guthikonda et al., 1987); (Yamashita et al., 2000).
Mechanism of Action
Target of Action
The compound contains an azetidine ring and a tert-butyl group. Azetidine is a saturated heterocyclic compound with a nitrogen atom . The tert-butyl group is a type of alkyl group commonly used in organic chemistry . These groups could interact with various biological targets, but without specific studies, it’s hard to identify the primary targets of this compound.
Biochemical Pathways
Without specific information, it’s hard to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been involved in various biosynthetic and biodegradation pathways .
Properties
IUPAC Name |
1-(azetidin-3-yl)-3-tert-butylurea;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3O.ClH/c1-8(2,3)11-7(12)10-6-4-9-5-6;/h6,9H,4-5H2,1-3H3,(H2,10,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUOLSQXXRXLVQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NC1CNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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